Cas no 2361635-16-5 ([4-(Trifluoromethyl)-1-bicyclo[2.2.1]heptanyl]methanamine;hydrochloride)

• Product Name: [4-(Trifluoromethyl)-1-bicyclo[2.2.1]heptanyl]methanamine;hydrochloride
• CAS No: 2361635-16-5
• MF: C₉H₁₅ClF₃N
• MW: 229.670312166214
• CID: 5412552
• PubChem ID: 139026349
• Update Time: 2025-07-23

[4-(Trifluoromethyl)-1-bicyclo[2.2.1]heptanyl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3752685391
• [4-(Trifluoromethyl)-1-bicyclo[2.2.1]heptanyl]methanamine;hydrochloride
• [4-(trifluoromethyl)bicyclo[2.2.1]heptan-1-yl]methanamine hydrochloride
• EN300-7431820
• 2361635-16-5

• Inchi： 1S/C9H14F3N.ClH/c10-9(11,12)8-3-1-7(5-8,6-13)2-4-8;/h1-6,13H2;1H
• InChI Key： HBDRITJRQFWSJA-UHFFFAOYSA-N
• SMILES： Cl.FC(C12CCC(CN)(CC1)C2)(F)F

Computed Properties

• Exact Mass: 229.0845117g/mol
• Monoisotopic Mass: 229.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on [4-(Trifluoromethyl)-1-bicyclo[2.2.1]heptanyl]methanamine;hydrochloride

Comprehensive Overview of [4-(Trifluoromethyl)-1-bicyclo[2.2.1]heptanyl]methanamine;hydrochloride (CAS No. 2361635-16-5)

The compound [4-(Trifluoromethyl)-1-bicyclo[2.2.1]heptanyl]methanamine;hydrochloride (CAS No. 2361635-16-5) is a specialized organic molecule featuring a bicyclo[2.2.1]heptane (norbornane) core structure with a trifluoromethyl group and an amine functionality. This unique combination of structural motifs makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, traits highly sought after in drug discovery. Researchers are increasingly focusing on such fluorinated compounds due to their potential to improve bioavailability and target specificity.

In recent years, the demand for fluorinated building blocks like [4-(Trifluoromethyl)-1-bicyclo[2.2.1]heptanyl]methanamine;hydrochloride has surged, driven by advancements in medicinal chemistry and material science. The compound’s rigid bicyclic scaffold offers stereochemical control, which is critical for designing enantioselective catalysts and chiral drugs. Its hydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions. This aligns with the growing trend toward green chemistry, where water-soluble reagents reduce reliance on organic solvents.

The synthesis of CAS No. 2361635-16-5 typically involves multi-step organic transformations, including cycloaddition reactions to construct the norbornane framework, followed by functionalization with the trifluoromethyl group and subsequent amine protection/deprotection strategies. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to verify purity and structural integrity. These methods are frequently discussed in scientific forums and patent literature, reflecting the compound’s relevance in cutting-edge research.

Applications of [4-(Trifluoromethyl)-1-bicyclo[2.2.1]heptanyl]methanamine;hydrochloride extend to central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier is of particular interest. The trifluoromethyl moiety is known to modulate pharmacokinetic properties, a hot topic in neuroscience research. Additionally, its use in peptide mimetics and protease inhibitors highlights its versatility in addressing unmet medical needs, such as neurodegenerative diseases and viral infections.

From an industrial perspective, scalability and cost-effectiveness are key considerations for CAS No. 2361635-16-5. Innovations in continuous flow chemistry and catalytic fluorination have streamlined its production, addressing challenges like reagent toxicity and low yields. These advancements resonate with the sustainable manufacturing movement, a priority for regulatory bodies and environmentally conscious stakeholders.

In summary, [4-(Trifluoromethyl)-1-bicyclo[2.2.1]heptanyl]methanamine;hydrochloride exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its role in drug design, coupled with its alignment with eco-friendly synthesis trends, ensures its continued prominence in scientific and industrial applications. For researchers exploring fluorine chemistry or scaffold diversification, this compound offers a compelling case study in innovation and practicality.